1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl-

• CAS RN: 87540-64-5
• Molecular Formula: C17H14N4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 6-ethylsulfanyl-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C17H14N4S/c1-2-22-17-14-11-7-6-10-13(14)16-19-18-15(21(16)20-17)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key: RHROWHMFWYLYLZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(=NN=C2C3=CC=CC=C31)C4=CC=CC=C4

Description

1,2,4-Triazolo(3,4-a)phthalazine, 6-(ethylthio)-3-phenyl- is a useful research compound. Its molecular formula is C17H14N4S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50% Sodium hydride in mineral oil (1 g) is suspended in anhydrous dimethylformamide (50 ml) and stirred for 10 minutes. Then a solution of ethanethiol (1.5 ml) in anhydrous dimethylformamide (10 ml) is slowly added thereto and the resulting mixture is stirred at room temperature for 30 minutes. Finally 6-chloro-3-phenyl-1,2,4-triazolo[3,4-a]phthalazine (5.9 g) is added and the reaction mixture is heated at 50° C. for five hours. The solvent is evaporated off under vacuum and the obtained residue is washed a few times with water and then is crystallized from isopropanol yielding 4.7 g of the compound of the title. M.p. 190°-91° C.